alpha-Ionone
alpha-Ionone
alpha-Ionone analytical standard provided with chromatographic purity, to be used as reference material for qualitative determination.
α-lonone is a C13 norterpenoid formed from the degradation of carotenoids. It is an important fragrance compound used in perfume industries due to its characteristic fine violet and rose scents. Commercially α-lonone is used in cosmetics, personal care products, detergents, etc. As a flavoring agent, it is widely used in various beverages including wine and tea.
α-Ionone is one of the key volatile constituents of the oil from whitefly (Syngonium podophyllum Schott).
Alpha-Ionone, also known as (e)-alpha-ionone or α-(e)-ionone, belongs to the class of organic compounds known as sesquiterpenoids. These are terpenes with three consecutive isoprene units. Alpha-Ionone is considered to be a practically insoluble (in water) and relatively neutral molecule. Alpha-Ionone has been primarily detected in saliva. Within the cell, Alpha-ionone is primarily located in the membrane (predicted from logP) and cytoplasm. Alpha-Ionone exists in all eukaryotes, ranging from yeast to humans. Alpha-Ionone can be converted into alpha-irone and 3-hydroxy-alpha-ionone. Alpha-Ionone is a sweet, floral, and fruity tasting compound that can be found in a number of food items such as ginkgo nuts, tea, carrot, and wild celery. This makes Alpha-ionone a potential biomarker for the consumption of these food products. Alpha-Ionone is a potentially toxic compound.
Alpha-ionone is an ionone, an enone and a methyl ketone.
α-lonone is a C13 norterpenoid formed from the degradation of carotenoids. It is an important fragrance compound used in perfume industries due to its characteristic fine violet and rose scents. Commercially α-lonone is used in cosmetics, personal care products, detergents, etc. As a flavoring agent, it is widely used in various beverages including wine and tea.
α-Ionone is one of the key volatile constituents of the oil from whitefly (Syngonium podophyllum Schott).
Alpha-Ionone, also known as (e)-alpha-ionone or α-(e)-ionone, belongs to the class of organic compounds known as sesquiterpenoids. These are terpenes with three consecutive isoprene units. Alpha-Ionone is considered to be a practically insoluble (in water) and relatively neutral molecule. Alpha-Ionone has been primarily detected in saliva. Within the cell, Alpha-ionone is primarily located in the membrane (predicted from logP) and cytoplasm. Alpha-Ionone exists in all eukaryotes, ranging from yeast to humans. Alpha-Ionone can be converted into alpha-irone and 3-hydroxy-alpha-ionone. Alpha-Ionone is a sweet, floral, and fruity tasting compound that can be found in a number of food items such as ginkgo nuts, tea, carrot, and wild celery. This makes Alpha-ionone a potential biomarker for the consumption of these food products. Alpha-Ionone is a potentially toxic compound.
Alpha-ionone is an ionone, an enone and a methyl ketone.
Brand Name:
Vulcanchem
CAS No.:
127-41-3
VCID:
VC21127285
InChI:
InChI=1S/C13H20O/c1-10-6-5-9-13(3,4)12(10)8-7-11(2)14/h6-8,12H,5,9H2,1-4H3/b8-7+
SMILES:
CC1=CCCC(C1C=CC(=O)C)(C)C
Molecular Formula:
C13H20O
Molecular Weight:
192.3 g/mol
alpha-Ionone
CAS No.: 127-41-3
Cat. No.: VC21127285
Molecular Formula: C13H20O
Molecular Weight: 192.3 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | alpha-Ionone analytical standard provided with chromatographic purity, to be used as reference material for qualitative determination. α-lonone is a C13 norterpenoid formed from the degradation of carotenoids. It is an important fragrance compound used in perfume industries due to its characteristic fine violet and rose scents. Commercially α-lonone is used in cosmetics, personal care products, detergents, etc. As a flavoring agent, it is widely used in various beverages including wine and tea. α-Ionone is one of the key volatile constituents of the oil from whitefly (Syngonium podophyllum Schott). Alpha-Ionone, also known as (e)-alpha-ionone or α-(e)-ionone, belongs to the class of organic compounds known as sesquiterpenoids. These are terpenes with three consecutive isoprene units. Alpha-Ionone is considered to be a practically insoluble (in water) and relatively neutral molecule. Alpha-Ionone has been primarily detected in saliva. Within the cell, Alpha-ionone is primarily located in the membrane (predicted from logP) and cytoplasm. Alpha-Ionone exists in all eukaryotes, ranging from yeast to humans. Alpha-Ionone can be converted into alpha-irone and 3-hydroxy-alpha-ionone. Alpha-Ionone is a sweet, floral, and fruity tasting compound that can be found in a number of food items such as ginkgo nuts, tea, carrot, and wild celery. This makes Alpha-ionone a potential biomarker for the consumption of these food products. Alpha-Ionone is a potentially toxic compound. Alpha-ionone is an ionone, an enone and a methyl ketone. |
|---|---|
| CAS No. | 127-41-3 |
| Molecular Formula | C13H20O |
| Molecular Weight | 192.3 g/mol |
| IUPAC Name | (E)-4-(2,6,6-trimethylcyclohex-2-en-1-yl)but-3-en-2-one |
| Standard InChI | InChI=1S/C13H20O/c1-10-6-5-9-13(3,4)12(10)8-7-11(2)14/h6-8,12H,5,9H2,1-4H3/b8-7+ |
| Standard InChI Key | UZFLPKAIBPNNCA-BQYQJAHWSA-N |
| Isomeric SMILES | CC1=CCCC(C1/C=C/C(=O)C)(C)C |
| SMILES | CC1=CCCC(C1C=CC(=O)C)(C)C |
| Canonical SMILES | CC1=CCCC(C1C=CC(=O)C)(C)C |
| Boiling Point | 258 °C at 760 mm Hg |
| Colorform | Colorless to slightly yellow liquid |
| Flash Point | 118 °C (244 °F) - closed cup |
| Melting Point | 25 °C |
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